Cas no 2227881-52-7 (rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine
• CAS No: 2227881-52-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6073818
• PubChem ID: 165966120
• Update Time: 2025-10-15

rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine
• 2227881-52-7
• EN300-1812303
• rac-[(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C9H15N3/c1-9(2)6(5-10)8(9)7-3-4-11-12-7/h3-4,6,8H,5,10H2,1-2H3,(H,11,12)/t6-,8+/m0/s1
• InChI Key： DIVMLDLISBLQBM-POYBYMJQSA-N
• SMILES： N1C(=CC=N1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine

Chemical Compound: rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine

The compound rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine, with CAS No. 2227881-52-7, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a promising candidate for various applications in drug discovery and development.

rac-(1R,3R) refers to the stereochemical configuration of the compound, indicating a specific arrangement of substituents around the chiral centers. The cyclopropyl ring is a key structural feature of this molecule, contributing to its stability and reactivity. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, adds electronic complexity and potential bioactivity to the compound.

Recent studies have highlighted the importance of cyclopropylmethanamine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that compounds with similar structures can act as inhibitors of kinase enzymes, which are critical in cancer signaling pathways.

The pyrazole group in this compound plays a pivotal role in enhancing its pharmacokinetic properties. Pyrazoles are known for their ability to improve drug absorption and stability in biological systems. This makes rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine an attractive lead compound for developing orally bioavailable drugs.

From a synthetic perspective, the construction of this compound involves advanced methodologies such as asymmetric catalysis and cross-coupling reactions. The use of chiral catalysts has enabled the efficient synthesis of the racemic mixture, ensuring high enantiomeric excess and purity.

In terms of therapeutic applications, this compound has shown potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have indicated that it can cross the blood-brain barrier effectively and exhibit neuroprotective effects by inhibiting oxidative stress and inflammation.

Moreover, the dimethyl substitution on the cyclopropane ring enhances the lipophilicity of the molecule without compromising its solubility in aqueous media. This balance is crucial for achieving optimal pharmacokinetics in vivo.

The integration of cutting-edge research techniques such as computational modeling and high-throughput screening has further elucidated the mechanism of action of this compound. Molecular docking studies have revealed that it binds selectively to key residues on target proteins, providing insights into its therapeutic potential.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(1H-pyrazol-3-yl)cyclopropylmethanamine represents a significant advancement in chemical design and drug discovery. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for future therapeutic interventions.